Cas no 82010-92-2 (Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-)

• Product name: Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-
• CAS No: 82010-92-2
• MF: C₇H₁₄OS
• MW: 146.25046
• CID: 725912
• PubChem ID: 3019040

Ethanol,2-[(3-methyl-2-buten-1-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(3-methyl-2-buten-1-yl)thio]-
• 2-(3-methylbut-2-enylsulfanyl)ethanol
• 2-[(3-methylbut-2-enyl)thio]ethanol
• NS00060386
• AKOS009075827
• EINECS 279-887-3
• 2-[(3-methylbut-2-en-1-yl)sulfanyl]ethan-1-ol
• 82010-92-2
• 2-((3-Methylbut-2-enyl)thio)ethanol
• DTXSID101002387

• Inchi： InChI=1S/C7H14OS/c1-7(2)3-5-9-6-4-8/h3,8H,4-6H2,1-2H3
• InChI Key： IIZFSNCPYXUIHC-UHFFFAOYSA-N
• SMILES： CC(=CCSCCO)C

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 1.7